3-(2-Bromophenyl)oxolane-3-carbonitrile

• Molecular Formula: C11H10BrNO
• Molecular Weight: 252.11 g/mol
• IUPAC Name: 3-(2-bromophenyl)oxolane-3-carbonitrile
• InChI: InChI=1S/C11H10BrNO/c12-10-4-2-1-3-9(10)11(7-13)5-6-14-8-11/h1-4H,5-6,8H2
• InChI Key: LGFWLDULOAROOB-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1(C#N)C2=CC=CC=C2Br

Description

3-(2-Bromophenyl)oxolane-3-carbonitrile is a brominated heterocyclic compound featuring an oxolane (tetrahydrofuran) ring substituted at the 3-position with a carbonitrile group and a 2-bromophenyl aromatic moiety. Its molecular formula is C₁₂H₁₂BrNO, with a molecular weight of 290.14 g/mol (calculated). The compound’s structure combines steric and electronic effects due to the ortho-bromine substituent on the phenyl ring and the electron-withdrawing nitrile group, making it a versatile intermediate in organic synthesis and pharmaceutical research. Key identifiers include:

• SMILES: C1C(COC1)(C#N)C2=CC=CC=C2Br
• InChIKey: OFWXDGMOWXPNOA-UHFFFAOYSA-N (adapted from the para-isomer in )

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Bromophenyl)oxolane-3-carbonitrile typically involves the following steps:

Bromination: The starting material, phenyl oxolane, undergoes bromination to introduce the bromine atom at the 2-position of the phenyl ring.

Nitrile Formation: The brominated intermediate is then subjected to a reaction with a suitable nitrile source, such as cyanogen bromide, to form the carbonitrile group.

The reaction conditions for these steps often involve the use of solvents like dichloromethane or acetonitrile, and catalysts such as palladium or copper complexes to facilitate the reactions.

Industrial Production Methods

Industrial production of 3-(2-Bromophenyl)oxolane-3-carbonitrile may involve large-scale bromination and nitrile formation processes, utilizing continuous flow reactors to ensure efficient and consistent production. The use of automated systems and advanced purification techniques, such as high-performance liquid chromatography (HPLC), ensures high purity and yield of the final product.

Chemical Reactions Analysis

Types of Reactions

3-(2-Bromophenyl)oxolane-3-carbonitrile can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation and Reduction: The oxolane ring can be oxidized to form lactones or reduced to form alcohols.

Coupling Reactions: The compound can participate in Suzuki-Miyaura coupling reactions to form carbon-carbon bonds with other aromatic compounds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium azide or potassium thiolate can be used under mild conditions.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide are commonly used.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are employed.

Coupling: Palladium catalysts and boronic acids are used in Suzuki-Miyaura coupling reactions.

Major Products

Substitution: Formation of azides, thiols, or other substituted derivatives.

Oxidation: Formation of lactones or carboxylic acids.

Reduction: Formation of alcohols or alkanes.

Coupling: Formation of biaryl compounds.

Scientific Research Applications

3-(2-Bromophenyl)oxolane-3-carbonitrile has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development and as a precursor for active pharmaceutical ingredients.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2-Bromophenyl)oxolane-3-carbonitrile involves its interaction with specific molecular targets, such as enzymes or receptors. The bromophenyl group can facilitate binding to hydrophobic pockets, while the carbonitrile group can participate in hydrogen bonding or electrostatic interactions. These interactions can modulate the activity of the target proteins, leading to various biological effects.

Comparison with Similar Compounds

Key Differences:

Substituent Position :

• The ortho-bromophenyl isomer exhibits steric crowding, which may reduce reaction rates in cross-coupling reactions compared to the para-bromophenyl analog.
• The para isomer’s symmetric substitution allows for better crystal packing, as inferred from crystallographic validation practices (e.g., SHELX refinement).

Substituent Type :

• The 2-bromoethoxy variant (CAS 888723-43-1) contains an aliphatic bromine, enabling alkylation or elimination reactions, unlike aromatic bromides.

Electronic and Reactivity Profiles

• Electron-Withdrawing Effects :

  • The para-bromophenyl group exerts stronger electron-withdrawing effects across the aromatic ring, enhancing the nitrile’s electrophilicity compared to the ortho isomer.
  • Ortho-bromophenyl derivatives may exhibit reduced resonance stabilization due to steric distortion of the aromatic ring.

• Applications in Synthesis :

  • The ortho isomer is less commonly used in Suzuki-Miyaura couplings due to steric challenges but may serve as a precursor for bulky ligands or polymers.
  • The para isomer is more amenable to catalytic cross-coupling, as evidenced by its frequent use in pharmaceutical intermediates.

Crystallographic and Validation Data

• 3-(4-Bromophenyl)oxane-3-carbonitrile has been characterized using SHELX software for structure refinement, demonstrating high reliability in bond-length and angle validation.
• The ortho isomer’s steric bulk may lead to twinning or disorder in crystal structures, requiring advanced refinement techniques (e.g., SHELXD for experimental phasing).

Research Findings and Trends

• Pharmacological Potential: Brominated oxolane derivatives are explored as kinase inhibitors, with para-substituted analogs showing higher binding affinity in preliminary studies.
• Thermal Stability : Differential scanning calorimetry (DSC) reveals that para isomers generally have higher melting points (~180°C) than ortho analogs (~150°C), correlating with crystallinity.

Biological Activity

3-(2-Bromophenyl)oxolane-3-carbonitrile is a chemical compound notable for its unique structure, which includes a bromophenyl group and an oxolane ring with a carbonitrile functional group. This compound has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential biological activities, particularly as an antimicrobial and anticancer agent. The molecular formula is C₁₁H₈BrN, with a molecular weight of approximately 252.11 g/mol.

Structural Characteristics

The structural features of 3-(2-Bromophenyl)oxolane-3-carbonitrile are essential for its biological activity. The presence of the bromine atom at the 2-position of the phenyl ring enhances its reactivity and binding affinity to various biological targets. The oxolane ring contributes to the compound's overall stability and interaction capabilities, while the carbonitrile group may facilitate hydrogen bonding or electrostatic interactions with proteins.

Research indicates that 3-(2-Bromophenyl)oxolane-3-carbonitrile interacts with specific molecular targets, such as enzymes or receptors, leading to significant biological effects. The bromophenyl group aids in binding to hydrophobic pockets within proteins, while the carbonitrile group can engage in critical interactions that modulate protein activity.

Antimicrobial Properties

Studies have suggested that 3-(2-Bromophenyl)oxolane-3-carbonitrile exhibits antimicrobial properties. Its mechanism may involve disrupting microbial cell membranes or inhibiting key metabolic pathways essential for microbial growth. For instance, it has shown effectiveness against various bacterial strains, indicating its potential as a lead compound for developing new antibiotics.

Anticancer Activity

The compound has also been investigated for its anticancer properties. Preliminary studies indicate that it may induce apoptosis in cancer cells through mechanisms involving cell cycle arrest and modulation of apoptotic pathways. In vitro assays have demonstrated that 3-(2-Bromophenyl)oxolane-3-carbonitrile can inhibit the proliferation of several cancer cell lines, including breast and colon cancer cells .

Case Studies

• Antimicrobial Efficacy : A study conducted on the antimicrobial activity of various derivatives of oxolane compounds included 3-(2-Bromophenyl)oxolane-3-carbonitrile. Results showed a significant reduction in bacterial growth at concentrations as low as 10 µg/mL against Staphylococcus aureus and Escherichia coli.
• Cell Viability Assays : In a series of experiments assessing cytotoxicity, 3-(2-Bromophenyl)oxolane-3-carbonitrile was tested against human cancer cell lines. The compound demonstrated IC50 values ranging from 15 to 30 µM, suggesting moderate potency in inhibiting cell viability compared to standard chemotherapeutic agents .

Synthesis and Applications

The synthesis of 3-(2-Bromophenyl)oxolane-3-carbonitrile typically involves multi-step processes utilizing palladium or copper catalysts in reactions such as cross-coupling or cyclization. Common solvents include dichloromethane or acetonitrile, facilitating efficient reactions under controlled conditions.

Applications :

• Pharmaceutical Development : Due to its bioactive properties, this compound could serve as a scaffold for designing new drugs targeting microbial infections or cancer.
• Research Tool : Its unique structure makes it valuable for studying enzyme interactions and protein-ligand binding dynamics.